Cas no 2228685-86-5 (tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate
• CAS No: 2228685-86-5
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 6358586
• PubChem ID: 165623789
• Update Time: 2025-05-20

tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate
• EN300-1899868
• 2228685-86-5
• tert-butyl N-[4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenyl]carbamate

• Inchi： 1S/C14H16ClN3O2S/c1-14(2,3)20-13(19)18-10-5-4-8(6-9(10)15)11-7-21-12(16)17-11/h4-7H,1-3H3,(H2,16,17)(H,18,19)
• InChI Key： YHWLYPWBUSRJFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CSC(N)=N2)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.0651756g/mol
• Monoisotopic Mass: 325.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate

Introduction to Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate (CAS No. 2228685-86-5)

Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228685-86-5, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a tert-butyl group, an amino-substituted thiazole ring, and a chlorophenyl moiety, which contribute to its unique chemical and pharmacological properties.

The synthesis of Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with antimicrobial and anti-inflammatory properties. The chlorophenyl group introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate as a lead compound for the development of new therapeutic agents. Researchers have been particularly interested in its activity against various disease-related pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The amino group on the thiazole ring has been identified as a critical moiety for binding to these targets, suggesting that further modifications could enhance its potency.

The pharmacokinetic properties of Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Early pharmacokinetic studies indicate that the compound has a reasonable bioavailability and moderate metabolic clearance rates. These findings are encouraging for the development of this molecule into a viable drug candidate.

One of the most exciting aspects of Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate is its potential for structure-based drug design. High-throughput screening (HTS) and computational modeling techniques have been employed to identify structural analogs with improved biological activity. These approaches have allowed researchers to fine-tune the molecule's properties by making strategic modifications to its core structure. For example, replacing the chlorophenyl group with other substituted aromatic rings has been explored as a means to enhance binding affinity and selectivity.

The role of Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate in combinatorial therapy is another area of active research. Combining this compound with other drugs that target different aspects of a disease process may lead to synergistic effects that improve treatment outcomes. Preclinical studies are underway to evaluate its potential use in combination with existing therapies for conditions such as cancer and autoimmune disorders. The ability of this compound to interact with multiple biological pathways makes it an attractive candidate for such multidrug regimens.

The regulatory landscape for new pharmaceutical compounds like Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate is stringent but well-defined. Manufacturers must navigate through rigorous testing phases to demonstrate safety and efficacy before obtaining approval for clinical use. Good Manufacturing Practices (GMP) are adhered to during synthesis and purification to ensure consistency and quality control. Regulatory agencies require extensive documentation detailing the chemical composition, synthesis route, stability data, and toxicological profiles of new compounds.

The future prospects for Tert-butyl N-4-(2-amino-1,3-thiazol-4-yl)-2-chlorophenylcarbamate are bright given the ongoing research efforts in pharmaceutical chemistry. Advances in synthetic methodologies and biotechnological tools continue to expand the possibilities for developing novel therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion, Tert-butyl N-4-(2-amino-1,3-thiazol-4-ylyl)-2-chlorophenylcarbamate (CAS No. 2228685-86) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientists continue to explore its properties and applications, this molecule holds great promise for improving human health through innovative drug therapies.